![molecular formula C17H19NO2 B174625 4-methoxy-N-(3-phenylpropyl)benzamide CAS No. 147497-53-8](/img/structure/B174625.png)
4-methoxy-N-(3-phenylpropyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-methoxy-N-(3-phenylpropyl)benzamide, also known as F 13640, is a chemical compound that belongs to the family of benzamides. It is a synthetic compound that has been extensively studied for its potential therapeutic applications in various medical fields.
Mechanism of Action
The exact mechanism of action of F 13640 is not fully understood. However, it is believed to act on the dopamine and serotonin systems in the brain. It has been shown to increase the release of dopamine and serotonin in certain regions of the brain, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
F 13640 has been shown to have a number of biochemical and physiological effects. It has been shown to increase the release of dopamine and serotonin in certain regions of the brain. It has also been shown to have anti-inflammatory and analgesic effects. In addition, it has been shown to have anticonvulsant properties.
Advantages and Limitations for Lab Experiments
F 13640 has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in the lab. It has been extensively studied, and its effects are well-documented. However, there are also some limitations to using F 13640 in lab experiments. It is a relatively expensive compound, and its effects may vary depending on the experimental conditions.
Future Directions
There are several future directions for the study of F 13640. One area of research is the potential use of F 13640 in the treatment of Parkinson's disease, Alzheimer's disease, and schizophrenia. Another area of research is the development of new synthetic compounds that are similar to F 13640 but have improved therapeutic properties. Finally, further studies are needed to fully understand the mechanism of action of F 13640 and its effects on the dopamine and serotonin systems in the brain.
Conclusion:
In conclusion, F 13640 is a synthetic compound that has been extensively studied for its potential therapeutic applications in various medical fields. It has been shown to have anti-inflammatory, analgesic, and anticonvulsant properties. It has also been studied for its potential use in the treatment of Parkinson's disease, Alzheimer's disease, and schizophrenia. Further research is needed to fully understand the mechanism of action of F 13640 and its effects on the dopamine and serotonin systems in the brain.
Scientific Research Applications
F 13640 has been extensively studied for its potential therapeutic applications in various medical fields. It has been shown to have anti-inflammatory, analgesic, and anticonvulsant properties. It has also been studied for its potential use in the treatment of Parkinson's disease, Alzheimer's disease, and schizophrenia.
Properties
147497-53-8 | |
Molecular Formula |
C17H19NO2 |
Molecular Weight |
269.34 g/mol |
IUPAC Name |
4-methoxy-N-(3-phenylpropyl)benzamide |
InChI |
InChI=1S/C17H19NO2/c1-20-16-11-9-15(10-12-16)17(19)18-13-5-8-14-6-3-2-4-7-14/h2-4,6-7,9-12H,5,8,13H2,1H3,(H,18,19) |
InChI Key |
XXLRGLFPMMNMRT-UHFFFAOYSA-N |
SMILES |
COC1=CC=C(C=C1)C(=O)NCCCC2=CC=CC=C2 |
Canonical SMILES |
COC1=CC=C(C=C1)C(=O)NCCCC2=CC=CC=C2 |
synonyms |
BenzaMide, 4-Methoxy-N-(3-phenylpropyl)- |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.